2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide

• IUPAC Name: 2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide
• InChI: InChI=1S/C17H19FN2O2S/c1-23-14-8-6-7-13(18)16(14)17(22)19-10-3-5-12-20-11-4-2-9-15(20)21/h2,4,6-9,11H,3,5,10,12H2,1H3,(H,19,22)
• InChI Key: ZEVLHZOMGVCNCW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1C(=O)NCCCCN2C=CC=CC2=O)F
• Molecular Formula: C17H19FN2O2S
• Molecular Weight: 334.4 g/mol

Description

2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide, also known as FMSPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. FMSPB belongs to the class of benzamide derivatives, which have been found to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antiviral properties. In

Mechanism of Action

The exact mechanism of action of 2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide is not fully understood. However, studies have suggested that it may exert its antitumor activity by inhibiting the proliferation of cancer cells and inducing apoptosis. 2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide has also been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a crucial role in tumor invasion and metastasis. In addition, 2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the pathogenesis of inflammatory diseases.
Biochemical and Physiological Effects:
2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit the activity of MMPs, and reduce the production of pro-inflammatory cytokines. In addition, 2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide has been found to possess antioxidant properties, which may contribute to its anti-inflammatory effects. However, further studies are needed to fully understand the biochemical and physiological effects of 2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide.

Advantages and Limitations for Lab Experiments

2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide has several advantages for lab experiments. It is relatively easy to synthesize and has been found to exhibit potent antitumor, anti-inflammatory, and antiviral activity. However, there are also some limitations to using 2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide in lab experiments. For example, its mechanism of action is not fully understood, and its toxicity profile has not been thoroughly evaluated. In addition, further studies are needed to determine the optimal dosage and administration route for 2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide.

Future Directions

There are several future directions for the research on 2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide. One possible direction is to further investigate its mechanism of action and its potential as a therapeutic agent for cancer, inflammatory diseases, and viral infections. Another direction is to evaluate its toxicity profile and pharmacokinetic properties in preclinical studies. In addition, it may be worthwhile to explore the potential of 2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide as a lead compound for the development of novel benzamide derivatives with improved efficacy and safety profiles. Overall, the research on 2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide has the potential to contribute to the development of new treatments for a variety of diseases.
Conclusion:
In conclusion, 2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide is a promising chemical compound that has been found to exhibit potent antitumor, anti-inflammatory, and antiviral activity. Its mechanism of action is not fully understood, but it has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit the activity of MMPs, and reduce the production of pro-inflammatory cytokines. 2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide has several advantages for lab experiments, but its toxicity profile and pharmacokinetic properties need to be further evaluated. There are several future directions for the research on 2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide, including investigating its mechanism of action, evaluating its toxicity profile, and exploring its potential as a lead compound for the development of novel benzamide derivatives.

Synthesis Methods

2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide can be synthesized through a multi-step process involving the reaction of 2-fluoro-6-methylsulfanylbenzoic acid with 1,4-dibromobutane, followed by the reaction of the resulting intermediate with 2-pyridinecarboxaldehyde. The final product is obtained through the reaction of the intermediate with N-(tert-butoxycarbonyl)-L-lysine methyl ester.

Scientific Research Applications

2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide has been extensively studied for its potential applications in drug discovery and development. It has been found to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. 2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide has also been shown to possess anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. In addition, 2-fluoro-6-methylsulfanyl-N-[4-(2-oxopyridin-1-yl)butyl]benzamide has been found to exhibit antiviral activity against the human immunodeficiency virus (HIV), indicating its potential as an antiviral agent.